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Compound of Interest

Compound Name: Metoclopramide-d3 N-Oxide

CAS No.: 1246816-54-5

Cat. No.: B587565

Get Quote

Executive Summary & Isotopic Clarification
CRITICAL DISTINCTION: Metoclopramide-d3 N-Oxide is a Stable Isotope standard, not a

radioactive compound.[1]

Radioactivity: None. It contains Deuterium (

H), a stable, non-radioactive isotope of hydrogen.[1]

Handling Protocol: Treat chemically as Metoclopramide N-Oxide.[1][2]

Waste Stream: Chemical Hazardous Waste (Toxic/Pharmaceutical). DO NOT discard in

radioactive waste bins.

This guide defines the "Cradle-to-Grave" stewardship for Metoclopramide-d3 N-Oxide, a high-

value internal standard used in LC-MS/MS bioanalysis.[1] While the deuterated form poses no

radiological hazard, the parent pharmacophore is a potent dopamine antagonist, and the N-

oxide moiety introduces specific chemical stability considerations.[1]
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Hazard Identification & Compound Profile
Chemical Specifications

Property Detail

Chemical Name Metoclopramide-d3 N-Oxide

CAS Number
171367-22-9 (labeled) / Unlabeled Parent:

171367-22-9 analog

Molecular Formula

Physical State Solid (Hygroscopic powder)

Solubility
Soluble in Methanol, DMSO, Water; Sparingly

soluble in non-polar solvents.[1][3][4]

GHS Hazard Classification
Treat this compound with the same rigor as the unlabeled pharmaceutical parent

(Metoclopramide HCl).

Signal Word:WARNING

Hazard Statements:

H302: Harmful if swallowed (Acute Toxicity, Oral).[5][6]

H336: May cause drowsiness or dizziness (Target Organ Toxicity).

H412: Harmful to aquatic life with long-lasting effects.

Disposal Decision Logic (Workflow)
The following decision tree dictates the correct waste stream based on the physical state of the

material.
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Figure 1: Decision matrix for segregating Metoclopramide-d3 N-Oxide waste streams based

on physical state and solvent composition.[1]
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Detailed Disposal Protocols
Protocol A: Solid Waste (Expired Standards & Vials)
Applicability: Unused lyophilized powder, residual solids in vials, or spill cleanup materials.[1]

Primary Containment: Ensure the cap is tightly sealed on the original vial. If the vial is

broken, place shards and powder into a clear, sealable polyethylene bag (Zip-lock).[1]

Labeling: Affix a hazardous waste label.

Constituents: "Metoclopramide-d3 N-Oxide (Trace), Glass."[1]

Hazard Checkbox: Toxic.[7]

Segregation: Place the sealed vial/bag into the Solid Pharmaceutical Waste container (often

a black or white bin in clinical settings, or a generic solid hazardous waste drum in research

labs).

Note: Do not place in "Sharps" containers unless the vial is broken/jagged.

Prohibition:NEVER flush solid pharmaceuticals down the sink or toilet. This is a violation of

the EPA "Sewer Ban" (40 CFR Part 266 Subpart P).

Protocol B: Liquid Waste (LC-MS Effluent & Stock
Solutions)
Applicability: Mobile phase waste containing trace standards, or expired stock solutions in

Methanol/Acetonitrile.[1]

Chemical Compatibility Check:

Metoclopramide N-Oxide is compatible with standard organic solvents (Methanol,

Acetonitrile).[1]

Precaution: Avoid mixing high concentrations with strong reducing agents, as N-oxides

can be thermally unstable or chemically reduced, though this is negligible at LC-MS

concentrations (
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g/mL).[1]

Collection:

Pour into the Non-Halogenated Organic Solvent carboy (if dissolved in MeOH/ACN).

If the solution contains >50% water (e.g., reverse-phase waste), use the Aqueous Organic

waste stream.[1]

Rinsing: Triple-rinse empty stock vials with the solvent used in the waste container. Add

rinsate to the liquid waste.

Defacing: Remove or deface the label on the empty stock vial before discarding the glass in

the "Laboratory Glass" bin (non-hazardous).

Regulatory Compliance & Stewardship
RCRA Classification (USA)
While Metoclopramide is not explicitly "P-listed" or "U-listed" by name under RCRA (40 CFR

261.33), it is a prescription pharmaceutical.[1]

Generator Status: Most research labs operate under "Satellite Accumulation Area" (SAA)

rules.

Waste Code: If not commingled with listed solvents, it typically defaults to Non-RCRA

Regulated Hazardous Waste in many states, but best practice dictates treating it as D001

(Ignitable) if in organic solvent, or managing it under Subpart P (Pharmaceutical Waste) if

your facility is a healthcare provider.[1]

The "Sewer Ban"
Under the EPA's Management Standards for Hazardous Waste Pharmaceuticals (2019),

sewering (flushing) of hazardous waste pharmaceuticals is federally prohibited to protect

aquatic ecosystems.[8] Metoclopramide is harmful to aquatic life (H412); therefore, drain

disposal is strictly forbidden.

Emergency Procedures
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Scenario Immediate Action

Skin Contact

Wash with soap and water for 15 minutes.[1]

Deuterium exchange with body water is

negligible at these masses.

Eye Contact
Flush eyes with water for 15 minutes.[1][7] Seek

medical attention if irritation persists.

Spill (Solid)

Dampen a paper towel with methanol to wipe up

powder (prevents dust).[1] Place waste in a

sealed bag.

Spill (Liquid)
Absorb with vermiculite or spill pads.[1] Dispose

of as solid hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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